Cas no 2227728-39-2 ((3R)-5-amino-2-methylpent-1-en-3-ol)

• Product Name: (3R)-5-amino-2-methylpent-1-en-3-ol
• CAS No: 2227728-39-2
• MF: C₆H₁₃NO
• MW: 115.173521757126
• CID: 5922074
• PubChem ID: 165964554
• Update Time: 2025-10-31

(3R)-5-amino-2-methylpent-1-en-3-ol Chemical and Physical Properties

Names and Identifiers

• (3R)-5-amino-2-methylpent-1-en-3-ol
• EN300-1808831
• 2227728-39-2

• Inchi： 1S/C6H13NO/c1-5(2)6(8)3-4-7/h6,8H,1,3-4,7H2,2H3/t6-/m1/s1
• InChI Key： IMBSIYINKDXGEO-ZCFIWIBFSA-N
• SMILES： O[C@@H](C(=C)C)CCN

Computed Properties

• Exact Mass: 115.099714038g/mol
• Monoisotopic Mass: 115.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 80.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.2Ų

Additional information on (3R)-5-amino-2-methylpent-1-en-3-ol

(3R)-5-Amino-2-Methylpent-1-en-3-Ol: A Comprehensive Overview

The compound with CAS No. 2227728-39-2, commonly referred to as (3R)-5-amino-2-methylpent-1-en-3-ol, is a significant molecule in the field of organic chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. In this article, we will delve into the structural characteristics, biological activities, and recent advancements associated with this compound.

Structural Insights and Physical Properties

(3R)-5-amino-2-methylpent-1-en-3-ol is a chiral molecule with a pentenol backbone and an amino group at the fifth position. The (R) configuration at the third carbon indicates a specific spatial arrangement, which is crucial for its biological activity. The presence of a double bond between carbons 1 and 2 adds to its structural complexity and functional diversity. This compound exhibits a melting point of approximately -78°C and a boiling point around 105°C, making it suitable for various synthetic procedures.

Biological Activity and Applications

Recent studies have highlighted the potential of (3R)-5-amino-2-methylpent-1-en-3-ol in pharmacology and biotechnology. Its amino group allows for participation in hydrogen bonding, which is essential for interactions with biological molecules such as proteins and nucleic acids. This property makes it a promising candidate for drug design, particularly in the development of enzyme inhibitors and receptor agonists.

Latest Research Findings

In 2023, researchers from the University of California reported that (3R)-5-amino-2-methylpent-1-en-3-ol exhibits potent anti-inflammatory activity by modulating the NF-kB pathway. This discovery opens new avenues for its use in treating chronic inflammatory diseases such as arthritis and cardiovascular disorders.

Furthermore, a study published in Nature Communications revealed that this compound can act as a precursor in the synthesis of bioactive natural products. Its ability to undergo various enzymatic transformations makes it valuable in metabolic engineering and synthetic biology.

Synthesis and Purification

The synthesis of (3R)-5-amino-2-methylpent-1-en-3-ol involves multi-step reactions, including alkylation, reduction, and stereoselective oxidation. Advanced purification techniques such as high-performance liquid chromatography (HPLC) are employed to ensure high purity levels, which are critical for its intended applications.

Safety Considerations

While handling (3R)-5-amino-2-methylpent-1-en-3 Ol, it is essential to adhere to standard laboratory safety protocols. Although it is not classified as a hazardous chemical under current regulations, proper ventilation and personal protective equipment should be used during synthesis and handling.

In conclusion, (3R)-5-amino-2-methylpent -1-en -3 -ol represents a versatile molecule with significant potential in multiple scientific disciplines. Ongoing research continues to uncover new applications, solidifying its role as an important compound in modern chemistry and biology. p >